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Compound of Interest

Compound Name: 4-CHLORO-1-BUTENE

Cat. No.: B1662094 Get Quote

This guide provides essential safety, handling, and disposal protocols for 4-CHLORO-1-
BUTENE, tailored for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical for minimizing exposure and ensuring a safe laboratory

environment. 4-CHLORO-1-BUTENE is a highly flammable liquid and vapor that is harmful if

swallowed and may cause skin, eye, and respiratory irritation.[1][2][3][4]

Quantitative Safety Data
The following table summarizes key quantitative safety and physical properties of 4-CHLORO-
1-BUTENE.
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Property Value Source

Molecular Weight 90.55 g/mol [4]

Boiling Point 171 - 187°F / 77 - 86°C [4][5]

Density 0.886 g/cm³ at 77°F / 25°C [5]

Vapor Pressure 66.4 mm Hg [6]

Melting Point -189°F / -123°C [5]

Flash Point Data unavailable [7]

Lower Explosive Limit (LEL)
1.5% (proxy: 1,4-Dichloro-2-

butene)
[7]

Upper Explosive Limit (UEL)
4% (proxy: 1,4-Dichloro-2-

butene)
[7]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[2] The following equipment

must be worn when handling 4-CHLORO-1-BUTENE.
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Protection Category Recommended PPE
Standards &
Specifications

Eye and Face Protection

Tightly fitting safety goggles

with side-shields. A face shield

is required when there is a

splash hazard.

Must conform to EN 166 (EU)

or be NIOSH (US) approved.

[2]

Skin and Body Protection

Chemical-resistant gloves

(Nitrile, Neoprene, or Butyl

rubber are recommended).[2]

Flame-retardant, anti-static lab

coat or impervious clothing.[2]

[5]

Gloves must be inspected prior

to use.[2]

Respiratory Protection

Required when vapors or

aerosols are generated.[5]

Work should be conducted in a

well-ventilated area or

chemical fume hood.

Use NIOSH-approved

respirators.[2]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step protocol for the safe handling of 4-CHLORO-1-BUTENE.

Preparation and Engineering Controls
Ventilation: Always handle 4-CHLORO-1-BUTENE inside a certified chemical fume hood to

prevent the accumulation of flammable and harmful vapors.[4]

Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot

surfaces.[3][4] Use only explosion-proof electrical and lighting equipment.[4]

Static Discharge: Ground and bond all containers and receiving equipment to prevent static

electricity discharge, which can ignite vapors.[3][8]

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and have been recently tested.[2]
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Tools: Use only non-sparking tools for all operations, including opening containers and

transferring liquid.[4]

Handling and Use Protocol
Don PPE: Before entering the work area, put on all required PPE as specified in the table

above.

Chemical Transfer: When transferring the chemical, do so slowly to minimize splashing.

Container Management: Keep the container tightly closed when not in use.[3] Store in a cool,

well-ventilated place away from incompatible materials like strong oxidizing agents.[3][8]

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[3][9] Wash hands, face,

and any exposed skin thoroughly after handling.[1][8]

Emergency Procedures
Minor Spill Response:

Evacuate non-essential personnel and eliminate all ignition sources.[8]

Wearing full PPE, contain the spill.

Absorb the spilled material with an inert, non-combustible substance like vermiculite, sand,

or a commercial sorbent.[2][8]

Using non-sparking tools, collect the absorbed material and place it into a designated,

leak-proof, and clearly labeled hazardous waste container.[2][7]

Clean the affected area thoroughly.

First Aid:

If Swallowed: Immediately call a POISON CENTER or doctor. Rinse mouth with water. Do

NOT induce vomiting, as there is a risk of aspiration into the lungs.[3][5]
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If on Skin or Hair: Take off immediately all contaminated clothing.[3][5] Rinse the affected

area with plenty of water and soap.[3][7]

If Inhaled: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration and seek immediate medical attention.[3]

If in Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[8] Remove contact lenses if present and easy to do. Seek immediate medical

attention.[5][8]

Disposal Plan
Proper disposal is a critical final step in the safe handling of 4-CHLORO-1-BUTENE.

Waste Segregation: All materials contaminated with the chemical, including used PPE,

absorbent materials from spills, and empty containers, must be treated as hazardous waste.

[2]

Waste Collection: Collect all contaminated materials in a designated, leak-proof, and clearly

labeled hazardous waste container.[2] Do not mix with other waste streams.[5] Uncleaned

containers should be handled with the same precautions as the product itself.[5]

Final Disposal: The disposal of this chemical waste must be conducted through a licensed

and approved hazardous waste disposal facility, in accordance with all local, state, and

federal regulations.[8]

Handling and Disposal Workflow
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Standard Operating Procedure

Contingency Plan

1. Preparation
(Fume Hood, Grounding, No Ignition Sources)

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Chemical Handling
(Transfer, Use)

4. Doff PPE & Hygiene
(Remove Safely, Wash Hands) Spill or Exposure Event

If spill occurs

5. Waste Disposal
(Segregate, Label, Store)

Emergency Response
(First Aid, Spill Cleanup)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling and disposal of 4-CHLORO-1-BUTENE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1662094?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662094?utm_src=pdf-body
https://www.benchchem.com/product/b1662094?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 4-Chloro-1-butene, 98%, Thermo Scientific Chemicals 1 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

2. benchchem.com [benchchem.com]

3. Page loading... [wap.guidechem.com]

4. Page loading... [wap.guidechem.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. 4-Chloro-1-butene - Hazardous Agents | Haz-Map [haz-map.com]

7. 1,4-DICHLORO-2-BUTENE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

8. fishersci.com [fishersci.com]

9. 4-Chloro-1-butene | 927-73-1 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [Safe Handling and Disposal of 4-CHLORO-1-BUTENE:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662094#personal-protective-equipment-for-
handling-4-chloro-1-butene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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